3-(2-hydroxyethyl)-1lambda6-thietane-1,1-dione
Overview
Description
3-(2-Hydroxyethyl)-1lambda6-thietane-1,1-dione, also known as 3-hydroxyethyl thietane-1,1-dione, is a cyclic diketone that has been the subject of numerous scientific studies. It is a versatile compound with a wide range of applications in the fields of organic synthesis, drug development, and biochemistry.
Scientific Research Applications
3-(2-Hydroxyethyl)-1lambda6-thietane-1,1-dione has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of a number of biologically active compounds, such as anti-inflammatory agents, antibiotics, and antifungal agents. It has also been used in the synthesis of organic dyes and fluorescent probes, as well as in the synthesis of polymers nanomaterials.
Mechanism of Action
The mechanism of action of 3-(2-Hydroxyethyl)-1lambda6-thietane-1,1-dione is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. This inhibition can lead to a reduction in the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
3-(2-Hydroxyethyl)-1lambda6-thietane-1,1-dione has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of certain bacteria and fungi, and reduce the production of pro-inflammatory mediators. Additionally, it has been shown to have antioxidant and free radical scavenging properties, as well as anti-mutagenic and anti-cancer effects.
Advantages and Limitations for Lab Experiments
3-(2-Hydroxyethyl)-1lambda6-thietane-1,1-dione has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and its reaction conditions are easily controlled. However, it has several limitations as well. It is unstable in the presence of oxygen, and its reaction conditions must be carefully monitored to ensure the desired product is obtained.
Future Directions
The future directions for the use of 3-(2-Hydroxyethyl)-1lambda6-thietane-1,1-dione are numerous. It has potential applications in the synthesis of novel drugs and drug delivery systems, as well as in the development of new materials for use in biomedicine and nanotechnology. Additionally, further research into its mechanism of action and biochemical and physiological effects could lead to the development of more effective treatments for a variety of diseases.
Synthesis Methods
3-(2-Hydroxyethyl)-1lambda6-thietane-1,1-dione is synthesized using a modified Claisen-Schmidt condensation reaction. In this reaction, an aldehyde and an ester are reacted in the presence of a base to produce the desired cyclic diketone. The reaction is typically carried out in an alcohol solvent, such as ethanol or methanol, at a temperature of around 50°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-hydroxyethyl)-1lambda6-thietane-1,1-dione involves the reaction of 2-chloroethanol with 1,1-dioxo-1lambda6-thietane in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloroethanol", "1,1-dioxo-1lambda6-thietane", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2-chloroethanol to a solution of 1,1-dioxo-1lambda6-thietane in a suitable solvent", "Add a base to the reaction mixture to initiate the reaction", "Stir the reaction mixture at a suitable temperature and for a suitable time", "Isolate the product by filtration or extraction", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1637751-73-5 |
Product Name |
3-(2-hydroxyethyl)-1lambda6-thietane-1,1-dione |
Molecular Formula |
C5H10O3S |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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